N-(2-allyl-2H-tetraazol-5-yl)-1-naphthamide
Overview
Description
N-(2-allyl-2H-tetraazol-5-yl)-1-naphthamide, also known as ATA-NAT, is a novel compound that has gained significant attention in the field of medicinal chemistry. It is a tetrazole-based compound that has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of N-(2-allyl-2H-tetraazol-5-yl)-1-naphthamide is not fully understood. However, it has been suggested that this compound exerts its effects through the inhibition of various enzymes and signaling pathways. This compound has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the degradation of extracellular matrix proteins. Additionally, this compound has been reported to inhibit the activity of vascular endothelial growth factor (VEGF), a signaling molecule that promotes angiogenesis.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This compound has also been reported to reduce the levels of MMPs and to inhibit angiogenesis. Additionally, this compound has been shown to improve cognitive function and to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
N-(2-allyl-2H-tetraazol-5-yl)-1-naphthamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also soluble in various solvents, which makes it easy to use in various experiments. However, one of the limitations of this compound is that its mechanism of action is not fully understood. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for the research on N-(2-allyl-2H-tetraazol-5-yl)-1-naphthamide. One direction is to further investigate the mechanism of action of this compound and to identify its molecular targets. Another direction is to explore the potential use of this compound in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound. Finally, the development of this compound derivatives with improved pharmacological properties is another potential future direction for the research on this compound.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various scientific research applications. Its synthesis method is well-established, and it has been shown to exhibit potent anti-inflammatory, anti-tumor, and anti-angiogenic properties. This compound has several advantages for lab experiments, including its stability and solubility. However, its mechanism of action is not fully understood, and further studies are needed to determine the optimal dosage and administration route for this compound. Overall, this compound is a promising compound that has the potential to be used in the treatment of various diseases.
Synthesis Methods
The synthesis of N-(2-allyl-2H-tetraazol-5-yl)-1-naphthamide involves the reaction of 2-allyl-2H-tetrazole-5-carboxylic acid with 1-naphthylamine in the presence of coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields this compound, which is then purified using column chromatography. The purity of this compound is confirmed using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
N-(2-allyl-2H-tetraazol-5-yl)-1-naphthamide has shown promising results in various scientific research applications. It has been reported to exhibit potent anti-inflammatory, anti-tumor, and anti-angiogenic properties. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been reported to have neuroprotective effects and to improve cognitive function.
properties
Molecular Formula |
C15H13N5O |
|---|---|
Molecular Weight |
279.3 g/mol |
IUPAC Name |
N-(2-prop-2-enyltetrazol-5-yl)naphthalene-1-carboxamide |
InChI |
InChI=1S/C15H13N5O/c1-2-10-20-18-15(17-19-20)16-14(21)13-9-5-7-11-6-3-4-8-12(11)13/h2-9H,1,10H2,(H,16,18,21) |
InChI Key |
YEHONGIDERIAEM-UHFFFAOYSA-N |
SMILES |
C=CCN1N=C(N=N1)NC(=O)C2=CC=CC3=CC=CC=C32 |
Canonical SMILES |
C=CCN1N=C(N=N1)NC(=O)C2=CC=CC3=CC=CC=C32 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
